Methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate

• IUPAC Name: methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate
• InChI: InChI=1S/C17H16N4O6S/c1-25-17(22)10-21(12-2-4-14-15(8-12)27-7-6-26-14)28(23,24)13-3-5-16-19-18-11-20(16)9-13/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key: ZZCROQHYXNFWPQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(C1=CC2=C(C=C1)OCCO2)S(=O)(=O)C3=CN4C=NN=C4C=C3
• Molecular Formula: C17H16N4O6S
• Molecular Weight: 404.4 g/mol

Description

“Methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate” is a complex organic compound. It is a derivative of sulfonamides and benzodioxane. Sulfonamides are known for their antibacterial properties and are used in the pharmaceutical industry as antifungal, antimicrobial, anti-inflammatory, and anti-protozoal agents. Benzodioxane and its derivatives are identified as anti-hepatotoxic, anti-inflammatory, anti-helmintic, anti-arthritic, and antioxidant.

Scientific Research Applications

Antibacterial Activity

• Methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate exhibits antibacterial properties. .

Cholinesterase and Lipoxygenase Inhibition

• The compound and its derivatives have been studied for their effects on cholinesterases and lipoxygenase enzymes. .

Positive Allosteric Modulation of AMPA Receptors

• In a related scaffold (3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1-dioxides), a derivative showed strong activity as a positive allosteric modulator of AMPA receptors. .

Mechanism of Action

Target of Action

Methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate is a complex compound with potential therapeutic applications. The primary targets of this compound are cholinesterases and lipoxygenase enzymes . These enzymes play crucial roles in the nervous system and inflammatory responses, respectively.

Mode of Action

The compound interacts with its targets by inhibiting their activity. Methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate exhibits moderate to weak inhibition of cholinestrases and lipoxygenase enzymes . This inhibition can lead to changes in the biochemical processes mediated by these enzymes.

Biochemical Pathways

Methyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate affects the biochemical pathways associated with cholinesterases and lipoxygenase. The inhibition of cholinesterases can impact neurotransmission, while the inhibition of lipoxygenase can affect inflammatory responses. The downstream effects of these changes can have significant impacts on physiological processes .

Pharmacokinetics

Similar compounds are known to be absorbed from the gastrointestinal tract, metabolized in the liver, and excreted through bile or feces . These properties can impact the bioavailability of the compound.